2-(diethylamino)ethyl 6-bromo-5-methoxy-2-[(4-methoxyphenoxy)methyl]-1-methyl-1H-indole-3-carboxylate

• Molecular Formula: C25H31BrN2O5
• Molecular Weight: 519.4 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 6-bromo-5-methoxy-2-[(4-methoxyphenoxy)methyl]-1-methylindole-3-carboxylate
• InChI: InChI=1S/C25H31BrN2O5/c1-6-28(7-2)12-13-32-25(29)24-19-14-23(31-5)20(26)15-21(19)27(3)22(24)16-33-18-10-8-17(30-4)9-11-18/h8-11,14-15H,6-7,12-13,16H2,1-5H3
• InChI Key: USENOHVSMAKKQK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C1=C(N(C2=CC(=C(C=C21)OC)Br)C)COC3=CC=C(C=C3)OC

Description

This compound belongs to the indole family, a significant class of heterocyclic molecules found in natural products and drugs. Indoles play essential roles in cell biology and have garnered attention due to their diverse biological activities. Our compound features a complex structure, combining an indole core with various functional groups.

Preparation Methods

Synthetic Routes::

Fischer Indole Synthesis:

Multistep Synthesis:

Industrial Production:: Unfortunately, specific industrial production methods for this compound are not widely documented.

Chemical Reactions Analysis

Reactions::

Oxidation and Reduction:

Common Reagents and Conditions::

Major Products::

• Oxidation: Oxindole derivatives.
• Reduction: Tetrahydroindole derivatives.
• Substitution: Various substituted indole derivatives.

Scientific Research Applications

Mechanism of Action

• The compound likely interacts with specific molecular targets or pathways, influencing cellular processes. Detailed mechanisms would require further research.

Comparison with Similar Compounds

• While I couldn’t find direct analogs, its unique structure warrants exploration in comparison to other indole derivatives.

Remember, this compound’s complexity invites ongoing scientific investigation